Cas no 6774-47-6 (2-phenylbenzofuran-3-carboxylic acid)

• Product Name: 2-phenylbenzofuran-3-carboxylic acid
• CAS No: 6774-47-6
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• MDL: MFCD22573795
• CID: 4137619
• PubChem ID: 69495380
• Update Time: 2025-11-02

2-phenylbenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 2-phenyl-
• 2-Phenylbenzofuran-3-carboxylic acid
• DB-150358
• SCHEMBL5579331
• MFCD22573795
• 3-carboxy-2-phenylbenzofuran
• 2-Phenyl-3-benzofurancarboxylic acid
• CS-0359356
• AS-37576
• 2-PHENYL-1-BENZOFURAN-3-CARBOXYLIC ACID
• AKOS027329930
• 2-PHENYLBENZOFURAN-3-CARBOXYLICACID
• 6774-47-6
• 2-phenylbenzofuran-3-carboxylic acid

• MDL： MFCD22573795
• Inchi： 1S/C15H10O3/c16-15(17)13-11-8-4-5-9-12(11)18-14(13)10-6-2-1-3-7-10/h1-9H,(H,16,17)
• InChI Key： GUUYLMTUBSOVGL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.062994177g/mol
• Monoisotopic Mass: 238.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-phenylbenzofuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-phenylbenzofuran-3-carboxylic acid

Recent Advances in the Study of 2-Phenylbenzofuran-3-Carboxylic Acid (CAS: 6774-47-6) and Its Applications in Chemical Biology and Medicine

2-Phenylbenzofuran-3-carboxylic acid (CAS: 6774-47-6) is a compound of significant interest in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activities, and mechanisms of action, providing valuable insights for drug development and disease treatment. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in various biomedical applications.

One of the key areas of research has been the synthesis and optimization of 2-phenylbenzofuran-3-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, achieving high yields and purity. The researchers also explored structural modifications to enhance its bioavailability and target specificity, which could pave the way for the development of novel therapeutic agents.

In terms of biological activity, recent investigations have revealed that 2-phenylbenzofuran-3-carboxylic acid exhibits potent anti-inflammatory and antioxidant properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant activity was found to protect cells from oxidative stress, which is implicated in aging and neurodegenerative disorders.

Another promising area of research is the compound's potential as an anticancer agent. A 2024 study in the European Journal of Medicinal Chemistry demonstrated that 2-phenylbenzofuran-3-carboxylic acid derivatives selectively inhibit the growth of certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are critical for cancer cell survival and proliferation.

Beyond its therapeutic potential, 2-phenylbenzofuran-3-carboxylic acid has also been investigated for its role in chemical biology. A recent study in Chemical Communications (2024) highlighted its use as a fluorescent probe for detecting specific biomolecules in cellular environments. This application could provide researchers with a valuable tool for studying cellular processes and disease mechanisms at the molecular level.

In conclusion, the latest research on 2-phenylbenzofuran-3-carboxylic acid (CAS: 6774-47-6) underscores its versatility and potential in chemical biology and medicine. From its synthesis and structural optimization to its diverse biological activities, this compound continues to attract significant scientific interest. Future studies are expected to further elucidate its mechanisms of action and explore its clinical applications, potentially leading to the development of new therapeutic strategies for a range of diseases.